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Introduction
Polyvinyl chloride (PVC) is a versatile and widely used thermoplastic polymer. However, in its

unplasticized state, PVC is rigid and brittle, particularly at low temperatures, which limits its

application in environments where flexibility and durability are required in the cold.[1][2] The

incorporation of plasticizers is essential to impart flexibility to PVC. Trioctyl phosphate (TOP),

an organic phosphate ester, is a highly effective plasticizer for enhancing the low-temperature

performance of PVC compounds.[3] This document provides detailed application notes and

experimental protocols for formulating and evaluating cold-resistant PVC compounds using

trioctyl phosphate.

TOP is recognized for its ability to significantly improve the flexibility, cold resistance, and water

resistance of PVC.[3] As a phosphate ester plasticizer, it imparts outstanding low-temperature

flexibility and good weathering resistance.[4] These characteristics make TOP-plasticized PVC

suitable for a variety of demanding applications, including wire and cable sheathing, films, and

sheets that must perform reliably in cold environments.[3]
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PVC resin (e.g., suspension grade)

Trioctyl phosphate (TOP)

Thermal stabilizer (e.g., calcium/zinc stearate)

Lubricant (e.g., stearic acid)

Tetrahydrofuran (THF) (for solution casting method)

Equipment:

Two-roll mill or internal mixer (for melt compounding)

Hydraulic press with heating and cooling capabilities

Molds for preparing test specimens

Low-temperature brittleness tester (conforming to ASTM D2137)

Temperature retraction (TR) test apparatus (conforming to ASTM D1329)

Differential Scanning Calorimeter (DSC) for glass transition temperature (Tg) measurement

Shore durometer for hardness testing

Tensile testing machine

Laboratory glassware and magnetic stirrer (for solution casting)

Vacuum oven

Data Presentation: Influence of Trioctyl Phosphate
on PVC Properties
The concentration of trioctyl phosphate in a PVC formulation directly impacts its low-

temperature performance. The following table provides illustrative data on how varying the TOP

content can affect key physical properties.
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Formula
tion ID

PVC
(phr*)

Stabiliz
er (phr)

Lubrica
nt (phr)

Trioctyl
Phosph
ate (phr)

Brittlen
ess
Temper
ature
(°C)
(ASTM
D2137)

Glass
Transiti
on
Temper
ature
(Tg) (°C)

Hardnes
s (Shore
A)

PVC-

TOP-20
100 3 0.5 20 -25 15 95

PVC-

TOP-30
100 3 0.5 30 -35 5 90

PVC-

TOP-40
100 3 0.5 40 -45 -5 85

PVC-

TOP-50
100 3 0.5 50 -58 -15 80

PVC-

TOP-60
100 3 0.5 60 -65 -25 75

*phr: parts per hundred parts of resin

Experimental Protocols
Preparation of Plasticized PVC Sheets
Two common methods for preparing plasticized PVC sheets in a laboratory setting are melt

compounding and solution casting.

4.1.1. Melt Compounding Protocol

Pre-mixing: In a high-speed mixer, blend the PVC resin, stabilizer, lubricant, and the desired

amount of trioctyl phosphate until a homogeneous dry blend is obtained.

Melt Mixing: Transfer the dry blend to a two-roll mill preheated to 150-160°C.
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Compounding: Continuously cut and fold the molten PVC on the mill for 5-10 minutes to

ensure uniform dispersion of all additives.

Sheet Formation: Once the compound is homogeneous, sheet it off the mill at a controlled

thickness.

Pressing: Place the milled sheet into a picture-frame mold and press it in a hydraulic press at

160-170°C for 5 minutes under a pressure of 10 MPa.

Cooling: While maintaining pressure, cool the mold to room temperature using the press's

cooling system.

Specimen Conditioning: Remove the pressed sheet from the mold and condition it at 23 ±

2°C and 50 ± 5% relative humidity for at least 24 hours before testing.

4.1.2. Solution Casting Protocol

Dissolution: Dissolve the PVC resin and the desired amounts of trioctyl phosphate,

stabilizer, and lubricant in tetrahydrofuran (THF) in a beaker with continuous stirring until a

clear, homogeneous solution is formed.

Casting: Pour the solution onto a clean, flat glass plate.

Solvent Evaporation: Allow the solvent to evaporate slowly in a fume hood at room

temperature for 24 hours.

Drying: Place the cast film in a vacuum oven at 60°C for at least 12 hours to remove any

residual solvent.

Specimen Conditioning: Peel the film from the glass plate and condition it at 23 ± 2°C and 50

± 5% relative humidity for at least 24 hours before testing.

Low-Temperature Brittleness Test (ASTM D2137)
This test determines the temperature at which 50% of the tested specimens exhibit brittle

failure upon impact under specified conditions.
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Specimen Preparation: Cut at least 10 test specimens from the prepared PVC sheet with

dimensions of 25 ± 5 mm long, 6.0 ± 0.5 mm wide, and 2.0 ± 0.2 mm thick.

Apparatus Setup: Mount the specimens in the specimen clamp of the brittleness tester.

Conditioning: Immerse the clamped specimens in a heat-transfer medium (e.g., isopropanol)

maintained at a temperature at least 10°C above the expected brittleness temperature.

Testing Procedure:

Lower the temperature of the heat-transfer medium in 5°C or 10°C increments.

Allow the specimens to condition at each new temperature for 3 ± 0.5 minutes.

After conditioning, actuate the striker to impact the specimens.

Examine each specimen for failure (any crack, fissure, or hole).

Determining Brittleness Temperature: The brittleness temperature is the highest temperature

at which at least 50% of the specimens fail.

Temperature Retraction (TR) Test (ASTM D1329)
This test evaluates the viscoelastic properties of the material at low temperatures by measuring

its retraction after being stretched and frozen.

Specimen Preparation: Die-cut dumbbell-shaped specimens from the prepared PVC sheet.

Elongation and Freezing:

Elongate the specimen to a specified percentage (typically 250%).

Lock the specimen in the elongated state.

Immerse the elongated specimen in a low-temperature bath (e.g., -70°C) until it reaches

thermal equilibrium and loses its elasticity.

Retraction Measurement:
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Release the specimen and allow it to retract freely.

Increase the temperature of the bath at a uniform rate (e.g., 1°C/minute).

Measure the length of the specimen at regular temperature intervals.

Data Analysis: Calculate the percentage of retraction at each temperature. The temperatures

at which 10% (TR10) and 70% (TR70) retraction occur are key indicators of low-temperature

performance.
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Caption: Workflow for formulating and testing cold-resistant PVC compounds.
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Caption: Logical relationship of TOP concentration and cold resistance in PVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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